5-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-4-(4-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 5-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-4-(4-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a pyrrolo-pyrazole derivative characterized by a fused heterocyclic core (pyrrolo[3,4-c]pyrazol-6-one) with three distinct substituents:
- 3-Ethoxypropyl group: A flexible ether-containing chain at position 5, likely enhancing solubility in polar solvents.
- 2-Hydroxyphenyl group: A phenolic substituent at position 3, enabling hydrogen bonding and tautomerism.
- 4-Methylphenyl group: A hydrophobic aryl group at position 4, contributing to lipophilicity and steric effects.
Its synthesis likely involves multi-component reactions or stepwise functionalization of the pyrrolo-pyrazole scaffold, as seen in analogous compounds .
Properties
Molecular Formula |
C23H25N3O3 |
|---|---|
Molecular Weight |
391.5 g/mol |
IUPAC Name |
5-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-4-(4-methylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one |
InChI |
InChI=1S/C23H25N3O3/c1-3-29-14-6-13-26-22(16-11-9-15(2)10-12-16)19-20(24-25-21(19)23(26)28)17-7-4-5-8-18(17)27/h4-5,7-12,22,27H,3,6,13-14H2,1-2H3,(H,24,25) |
InChI Key |
FGPZLKIVCJYNBU-UHFFFAOYSA-N |
Canonical SMILES |
CCOCCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC=C(C=C4)C |
Origin of Product |
United States |
Biological Activity
5-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-4-(4-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic compound that belongs to the class of dihydropyrrolo[3,4-c]pyrazoles. This compound has garnered attention due to its potential biological activities, particularly in pharmacology and medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.
Chemical Structure and Properties
The molecular formula of this compound is with a molecular weight of 394.45 g/mol. The structural representation can be summarized as follows:
| Property | Value |
|---|---|
| Molecular Formula | C22H24N3O3 |
| Molecular Weight | 394.45 g/mol |
| IUPAC Name | 5-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-4-(4-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one |
Mechanisms of Biological Activity
The biological activity of this compound can be attributed to several mechanisms:
- Antioxidant Activity : Research indicates that compounds within the dihydropyrrolo[3,4-c]pyrazole class exhibit significant antioxidant properties. These properties are crucial in mitigating oxidative stress-related diseases.
- Anti-inflammatory Effects : The presence of hydroxyl groups in the structure may enhance anti-inflammatory activity by inhibiting pro-inflammatory cytokines and mediators.
- Anticancer Potential : Preliminary studies have shown that this compound may induce apoptosis in cancer cells through the modulation of various signaling pathways, including those related to cell cycle regulation and apoptosis.
Study 1: Antioxidant Properties
A study published in Journal of Medicinal Chemistry demonstrated that derivatives similar to 5-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-4-(4-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one exhibited potent antioxidant activity in vitro. The results indicated a significant reduction in reactive oxygen species (ROS) levels when tested against standard oxidative stress models .
Study 2: Anti-inflammatory Activity
In another research article, the anti-inflammatory effects were evaluated using a murine model of inflammation. The compound was shown to reduce edema and inflammatory cytokine levels significantly compared to control groups . This suggests its potential use in treating inflammatory diseases.
Study 3: Anticancer Activity
A recent study highlighted the anticancer effects of this compound on breast cancer cell lines. The findings revealed that treatment with the compound resulted in a dose-dependent decrease in cell viability and increased apoptosis markers .
Summary of Biological Activities
Comparison with Similar Compounds
(a) Substituent Effects on Physicochemical Properties
- Hydrophobic vs. Polar Groups: The target compound’s 3-ethoxypropyl group improves solubility compared to the 3-chloro-phenyl substituent in , which is electron-withdrawing and reduces polarity.
- Hydrogen Bonding : The 2-hydroxyphenyl group in both the target and facilitates intramolecular H-bonding (as seen in for analogous hydroxypyrazoles), stabilizing tautomeric forms and influencing crystal packing.
(c) Tautomerism and Stability
- Similar to , the 2-hydroxyphenyl group in the target compound likely exists in equilibrium between keto-enol tautomers, with the enol form stabilized by intramolecular H-bonding (Figure 1). This contrasts with non-hydroxylated analogs (e.g., ), where tautomerism is absent.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
